![molecular formula C11H13NO B7627736 4-(2,6-Dimethylphenyl)azetidin-2-one](/img/structure/B7627736.png)
4-(2,6-Dimethylphenyl)azetidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,6-Dimethylphenyl)azetidin-2-one, also known as DMPO, is a cyclic amide that has gained significant attention in scientific research due to its unique properties. DMPO has been found to possess antioxidant and radical scavenging abilities, making it a potential candidate for various biomedical applications.
Mechanism of Action
4-(2,6-Dimethylphenyl)azetidin-2-one acts as a radical scavenger by trapping free radicals and stabilizing them, preventing them from causing oxidative damage to cells. It has been found to be particularly effective in scavenging hydroxyl radicals and superoxide radicals. This compound also possesses antioxidant properties by inhibiting lipid peroxidation and protecting cellular components from oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to protect against oxidative stress-induced cell damage and apoptosis. This compound has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various disease models. Additionally, this compound has been shown to protect against radiation-induced damage to various organs, including the brain, lungs, and intestines.
Advantages and Limitations for Lab Experiments
One of the advantages of 4-(2,6-Dimethylphenyl)azetidin-2-one is its stability and low toxicity, making it a safe and reliable compound for lab experiments. This compound is also readily available and can be synthesized using a relatively simple method. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are many potential future directions for 4-(2,6-Dimethylphenyl)azetidin-2-one research. One area of interest is the development of this compound-based radioprotective agents for use in cancer treatment. This compound has also been studied as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Further research is needed to fully understand the potential applications of this compound in various biomedical fields.
In conclusion, this compound is a unique compound that has gained significant attention in scientific research due to its radical scavenging and antioxidant abilities. Its potential applications in various biomedical fields make it a promising candidate for further research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.
Synthesis Methods
The synthesis of 4-(2,6-Dimethylphenyl)azetidin-2-one involves the reaction of 2,6-dimethylphenylhydrazine with ethyl acrylate in the presence of a catalyst. The resulting product is then cyclized to form this compound. This method has been optimized to yield high purity and yield, making it a reliable method for this compound synthesis.
Scientific Research Applications
4-(2,6-Dimethylphenyl)azetidin-2-one has been extensively studied in various scientific fields due to its unique properties. It has been found to possess radical scavenging and antioxidant abilities, making it a potential candidate for the treatment of various diseases such as cancer, neurodegenerative diseases, and cardiovascular diseases. This compound has also been studied as a potential radioprotective agent due to its ability to scavenge free radicals generated by ionizing radiation.
Properties
IUPAC Name |
4-(2,6-dimethylphenyl)azetidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-7-4-3-5-8(2)11(7)9-6-10(13)12-9/h3-5,9H,6H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCFGKINXVAGDIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C2CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.